Cas no 1248126-39-7 (Piperazine, 3,5-dimethyl-1-(4-pyridinyl)-)

• Product Name: Piperazine, 3,5-dimethyl-1-(4-pyridinyl)-
• CAS No: 1248126-39-7
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 6559606
• Update Time: 2025-07-16

Piperazine, 3,5-dimethyl-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 3,5-dimethyl-1-(4-pyridinyl)-

• Inchi： 1S/C11H17N3/c1-9-7-14(8-10(2)13-9)11-3-5-12-6-4-11/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： WCNOQJMOIFUJMH-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)CC(C)NC(C)C1

Experimental Properties

• Density: 1.001±0.06 g/cm3(Predicted)
• Boiling Point: 322.8±22.0 °C(Predicted)
• pka: 10.73±0.10(Predicted)

Additional information on Piperazine, 3,5-dimethyl-1-(4-pyridinyl)-

Comprehensive Overview of Piperazine, 3,5-dimethyl-1-(4-pyridinyl)- (CAS No. 1248126-39-7)

Piperazine, 3,5-dimethyl-1-(4-pyridinyl)- (CAS No. 1248126-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperazine core and 4-pyridinyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and selectivity.

The growing demand for piperazine derivatives in modern medicine has placed 3,5-dimethyl-1-(4-pyridinyl)-piperazine at the forefront of innovation. Its molecular framework is often explored in the development of central nervous system (CNS) therapeutics, owing to its ability to interact with neurotransmitter receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1248126-39-7 serves as a valuable intermediate. Its dimethyl and pyridinyl groups contribute to its stability and reactivity, making it a preferred choice for heterocyclic compound synthesis. Industry experts frequently search for efficient synthesis routes and scalable production methods for this compound, reflecting its commercial importance.

Environmental and green chemistry considerations are also shaping the discourse around Piperazine, 3,5-dimethyl-1-(4-pyridinyl)-. Researchers are investigating sustainable catalysts and solvent-free reactions to minimize ecological impact. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and production.

In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are employed to characterize 1248126-39-7. These methods ensure high purity and accurate quantification, which are critical for pharmaceutical-grade applications. The compound’s spectral data and chromatographic behavior are frequently documented in scientific literature.

Emerging trends in computational chemistry have further expanded the understanding of 3,5-dimethyl-1-(4-pyridinyl)-piperazine. Molecular docking and QSAR modeling are used to predict its interactions with biological targets, accelerating drug design processes. Such approaches are particularly relevant in the era of AI-driven drug discovery, where speed and accuracy are paramount.

The commercial landscape for CAS 1248126-39-7 is evolving, with suppliers emphasizing GMP compliance and custom synthesis services. Quality control measures, including impurity profiling and stability testing, are critical to meet regulatory standards like those set by the FDA and EMA. These factors contribute to its reputation as a reliable research chemical.

Educational institutions and research laboratories frequently inquire about the safety data sheets (SDS) and handling protocols for this compound. While it is not classified as hazardous, proper laboratory practices are essential to ensure safe usage. This reflects broader concerns about chemical safety and risk management in scientific workplaces.

In summary, Piperazine, 3,5-dimethyl-1-(4-pyridinyl)- (CAS No. 1248126-39-7) represents a multifaceted compound with diverse applications. Its significance spans pharmaceutical development, synthetic chemistry, and environmental sustainability, making it a subject of ongoing research and innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.